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Compound of Interest

Compound Name: 3-Bromothiophen-2-amine

Cat. No.: B1321397 Get Quote

Essential Safety and Logistics for 3-Bromothiophen-
2-amine
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromothiophen-2-amine (CAS No.

774492-91-0) is not readily available. The following guidance is synthesized from safety data

for structurally similar compounds, such as 2-bromothiophene and 3-bromothiophene, and

general best practices for handling halogenated organic compounds. Researchers should

handle this chemical with extreme caution and consult with their institution's Environmental

Health and Safety (EHS) department for specific guidance.

Inferred Hazard Identification
Based on data from related brominated thiophenes, 3-Bromothiophen-2-amine is anticipated

to be a hazardous substance with the following potential risks:

Flammability: Likely a flammable liquid and vapor.[1] Vapors may form explosive mixtures

with air.[1]

Toxicity: Expected to be toxic or fatal if swallowed, in contact with skin, or if inhaled.[1]

Irritation and Damage: May cause serious eye damage and skin irritation.

Respiratory Effects: May cause respiratory irritation.
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Odor: A strong, unpleasant odor (stench) is characteristic of many thiophene compounds.

Quantitative Data for Structurally Similar Compounds
The following table summarizes key data points from the SDS of related compounds. This

information should be used as a general guideline only.

Property
2-Bromothiophene (CAS
1003-09-4)

3-Bromothiophene (CAS
872-31-1)

Molecular Formula C₄H₃BrS C₄H₃BrS

Molecular Weight 163.03 g/mol 163.03 g/mol

Appearance Light yellow liquid Light yellow liquid

Boiling Point 149 - 151 °C (300 - 304 °F) 158 °C (316.4 °F)

Flash Point Not specified 56 °C (132.8 °F)

Density 1.684 g/mL at 25 °C (77 °F) Not specified

Storage Temperature Refrigerator/flammables
Store away from heat, sparks,

and flame.[2]

GHS Hazard Statements

Flammable liquid and vapor,

Fatal if swallowed, Causes

serious eye damage.

Flammable liquid and vapor,

Toxic if swallowed, Fatal in

contact with skin, Fatal if

inhaled, Causes serious eye

irritation, May cause an allergic

skin reaction, May cause

respiratory irritation.[1]

Note: For 3-Bromothiophen-2-amine (CAS 774492-91-0), supplier information suggests

storage in a freezer at temperatures under -20°C.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following equipment should be

considered mandatory when handling 3-Bromothiophen-2-amine.
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Eye and Face Protection
Primary Protection: Wear tightly fitting chemical safety goggles conforming to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Secondary Protection: In addition to goggles, use a face shield when there is a splash

hazard during procedures such as transferring liquids or preparing solutions.

Skin Protection
Gloves: Wear chemical-resistant, impervious gloves that have been inspected for integrity

before use.[4] Use proper glove removal technique to avoid skin contact.[4] Dispose of

contaminated gloves after use.

Body Protection: A flame-retardant lab coat is the minimum requirement. For larger quantities

or tasks with a higher risk of splashing, wear flame-retardant antistatic protective clothing or

a chemical-resistant suit that covers the entire body.

Respiratory Protection
Primary Control: All handling of 3-Bromothiophen-2-amine should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[1]

Secondary Protection: If a fume hood is not available or if engineering controls are

insufficient, a NIOSH-approved respirator with an organic vapor cartridge is required.[1]

Follow the OSHA respirator regulations found in 29 CFR 1910.134.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for the safety of all laboratory personnel.

Step 1: Preparation and Prevention

Review Safety Information: Before beginning work, review this guide and any available

safety information. Ensure eyewash stations and safety showers are readily accessible and

operational.[4]

Assemble PPE: Don all required personal protective equipment as outlined above.
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Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Clear the

workspace of any unnecessary items.

Step 2: Chemical Handling

Grounding: Ground and bond containers when transferring material to prevent static

discharge, which can be an ignition source.

Use Appropriate Tools: Use only non-sparking tools to minimize the risk of ignition.[1][2]

Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[2]

Maintain Ventilation: Keep operations within the fume hood sash at the indicated working

height.

Step 3: Storage

Container Integrity: Keep the container tightly closed in a dry, cool, and well-ventilated area.

[2]

Temperature Control: Store in a freezer at temperatures below -20°C, as recommended by

suppliers.[3]

Segregation: Store away from incompatible materials, such as strong oxidizing agents,

strong bases, and strong reducing agents.[2]

Labeling: Ensure the container is clearly labeled with the chemical name and all appropriate

hazard warnings.

Disposal Plan
The disposal of 3-Bromothiophen-2-amine and associated waste must be managed in

compliance with local, regional, and national hazardous waste regulations.[2]

Step 1: Waste Identification and Segregation

Classify Waste: All materials contaminated with 3-Bromothiophen-2-amine, including empty

containers, pipette tips, and gloves, must be treated as hazardous waste.
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Segregate as Halogenated Waste: This compound is a halogenated organic chemical. It is

crucial to segregate it into a designated "Halogenated Organic Waste" stream.[5][6] Do not

mix with non-halogenated waste, as this increases disposal costs and complexity.[5]

Step 2: Waste Collection and Storage

Use Designated Containers: Collect waste in a clearly labeled, sealable, and chemically

compatible container. High-density polyethylene (HDPE) containers are generally suitable.

Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[7] The

label must include the chemical name ("3-Bromothiophen-2-amine") and a list of all

constituents and their approximate percentages.[5]

Secure Storage: Keep the waste container tightly sealed at all times, except when adding

waste. Store it in a designated satellite accumulation area within the laboratory, preferably in

secondary containment to mitigate spills.[7]

Step 3: Final Disposal

Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your

institution's Environmental Health and Safety (EHS) or equivalent department to arrange for

the pickup and proper disposal of the hazardous waste.

Provide Documentation: Be prepared to provide all necessary documentation regarding the

waste's composition and volume to the disposal service.

Mandatory Visualization
The following diagram outlines the comprehensive workflow for safely handling and disposing

of 3-Bromothiophen-2-amine.
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Caption: Workflow for the safe handling and disposal of 3-Bromothiophen-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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